Cas no 2703752-58-1 (6-Amino-4-fluoropyridin-3-ol hydrochloride)

• Product Name: 6-Amino-4-fluoropyridin-3-ol hydrochloride
• CAS No: 2703752-58-1
• MF: C₅H₆ClFN₂O
• MW: 164.565343379974
• CID: 5086516
• PubChem ID: 155906574
• Update Time: 2026-03-02

6-Amino-4-fluoropyridin-3-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Amino-4-fluoropyridin-3-ol hydrochloride
• 2703752-58-1
• MFCD34178760
• 6-amino-4-fluoropyridin-3-ol hcl
• 6-amino-4-fluoropyridin-3-ol;hydrochloride
• BS-49150
• E79611

• Inchi： 1S/C5H5FN2O.ClH/c6-3-1-5(7)8-2-4(3)9;/h1-2,9H,(H2,7,8);1H
• InChI Key： VMINSRWGUBRTQV-UHFFFAOYSA-N
• SMILES： FC1=CC(N)=NC=C1O.Cl

Computed Properties

• Exact Mass: 164.0152687g/mol
• Monoisotopic Mass: 164.0152687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1Ų

Additional information on 6-Amino-4-fluoropyridin-3-ol hydrochloride

Introduction to 6-Amino-4-fluoropyridin-3-ol hydrochloride (CAS No. 2703752-58-1)

6-Amino-4-fluoropyridin-3-ol hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2703752-58-1, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules that exhibit diverse biological activities, making it a valuable scaffold for drug discovery and development. The presence of both amino and hydroxyl functional groups, coupled with the fluorine atom, imparts unique electronic and steric properties that influence its reactivity and potential therapeutic applications.

The structural features of 6-Amino-4-fluoropyridin-3-ol hydrochloride make it an attractive candidate for further exploration in medicinal chemistry. The fluorine atom, in particular, is a well-known pharmacophore that can modulate the binding affinity and metabolic stability of drug candidates. In recent years, there has been a surge in research focused on fluorinated pyridines due to their ability to enhance bioavailability and improve pharmacokinetic profiles. This compound, with its specific substitution pattern, represents a promising lead for the development of novel therapeutic agents.

One of the most compelling aspects of 6-Amino-4-fluoropyridin-3-ol hydrochloride is its potential in the development of small-molecule inhibitors targeting various biological pathways. Pyridine derivatives have long been recognized for their role in pharmaceuticals, with numerous drugs on the market featuring this core structure. The introduction of fluorine at the 4-position and the presence of both amino and hydroxyl groups at the 3- and 6-positions, respectively, create a versatile scaffold that can be modified to achieve specific biological effects.

Recent studies have highlighted the importance of fluorinated pyridines in the design of kinase inhibitors, particularly those targeting tyrosine kinases, which are implicated in various cancers and inflammatory diseases. The electron-withdrawing nature of the fluorine atom can enhance binding interactions with target proteins, while the amino and hydroxyl groups provide opportunities for further derivatization to optimize potency and selectivity. This has led to increased interest in compounds like 6-Amino-4-fluoropyridin-3-ol hydrochloride as starting points for structure-based drug design.

In addition to its potential as a kinase inhibitor, 6-Amino-4-fluoropyridin-3-ol hydrochloride has shown promise in other therapeutic areas. For instance, its structural motif is reminiscent of molecules that interact with G-protein coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The ability to fine-tune the properties of this compound through chemical modification could lead to the discovery of new drugs targeting GPCR-mediated disorders.

The synthesis of 6-Amino-4-fluoropyridin-3-ol hydrochloride is another area of active research. Given its significance in drug discovery, efficient synthetic routes are crucial for producing this compound in sufficient quantities for preclinical studies. Modern synthetic methodologies often leverage transition metal catalysis and flow chemistry to achieve high yields and purity levels. These advances have made it possible to explore more complex derivatives of this scaffold without significant synthetic challenges.

The pharmacological evaluation of 6-Amino-4-fluoropyridin-3-ol hydrochloride has revealed several interesting properties. Initial in vitro studies have demonstrated its ability to inhibit certain enzymatic activities relevant to cancer cell proliferation. The mechanism by which this compound exerts its effects appears to involve interactions with specific amino acid residues within the target enzyme's active site. Further investigations are needed to fully elucidate these interactions and understand how they contribute to its biological activity.

One notable feature of 6-Amino-4-fluoropyridin-3-ol hydrochloride is its solubility profile. As a hydrochloride salt, it exhibits good solubility in water, which is advantageous for formulation development. This property facilitates its use in various experimental settings, including cell culture assays and animal models. The ability to dissolve readily in aqueous solutions also makes it easier to administer orally or via other routes, which is critical for assessing its therapeutic potential in vivo.

The safety profile of 6-Amino-4-fluoropyridin-3-ol hydrochloride is another important consideration during drug development. Preliminary toxicology studies have shown that this compound is generally well-tolerated at tested doses, although further comprehensive evaluations are necessary before it can be considered for clinical use. These studies often involve assessing acute toxicity, chronic exposure effects, and potential long-term health risks associated with repeated administration.

In conclusion, 6-Amino-4-fluoropyridin-3-ol hydrochloride (CAS No. 2703752-58-1) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research efforts are focused on optimizing its biological activity, understanding its mechanism of action, and evaluating its safety profile for potential clinical applications.